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Compound of Interest

Compound Name: Desethylatrazine-d7

Cat. No.: B15561836 Get Quote

For researchers, scientists, and professionals in drug development, ensuring the accuracy and

reliability of analytical measurements for atrazine and its metabolites is paramount. Proficiency

testing (PT) schemes are a cornerstone of quality assurance, providing an objective

assessment of a laboratory's performance. This guide offers a comparative overview of

available PT schemes, with a focus on their structure, the analytes covered, and performance

data, where publicly available.

Overview of Proficiency Testing Providers
Several organizations globally offer proficiency testing for pesticides, including atrazine and its

metabolites, in various matrices such as water, soil, and food. Key providers include the

Environment Agency Austria (in collaboration with IFA-Tulln), Fapas®, NSI Lab Solutions,

Environmental Resource Associates (ERA), and Phenova. While detailed performance reports

are not always publicly accessible, information on the scope of their programs can be gathered

from their official websites and brochures.

Detailed Performance Data: Environment Agency
Austria
The Environment Agency Austria provides comprehensive reports for their proficiency testing

schemes. An analysis of the report for the PM04 proficiency test in 2022, focused on pesticides

in drinking water, offers valuable insights into the performance of participating laboratories for

atrazine and its key metabolites.[1]
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Quantitative Performance Data from PM04 (2022)
The following table summarizes the results for atrazine and its metabolites from the PM04

proficiency testing round. The data includes the assigned value (the "true" concentration), the

standard deviation for proficiency assessment, and the range of results reported by the

participating laboratories.

Analyte
Assigned
Value (µg/L)

Standard
Deviation for
Proficiency
Assessment
(µg/L)

Range of
Reported
Results (µg/L)

Number of
Participants

Atrazine 0.098 0.0245 0.081 - 0.124 128

Desethylatrazine

(DEA)
0.101 0.0253 0.081 - 0.126 126

Desisopropylatra

zine (DIA)
0.099 0.0248 0.082 - 0.124 122

2-

Hydroxyatrazine
0.100 0.0250 0.075 - 0.125 68

Data extracted from the Environment Agency Austria PM04/22 proficiency test report.[1]

Performance in this scheme is typically evaluated using z-scores, which measure the deviation

of a laboratory's result from the assigned value. A z-score between -2 and 2 is generally

considered satisfactory.

Comparison of Atrazine PT Scheme Features
While detailed quantitative data from other providers is not readily available in the public

domain, a qualitative comparison of their offerings can be made based on their program

descriptions.
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Feature
Environmen
t Agency
Austria

Fapas®
NSI Lab
Solutions

ERA Phenova

Matrices

Drinking

Water,

Surface

Water,

Groundwater[

2]

Drinking

Water, Food

(various)[3][4]

Drinking

Water, Non-

Potable

Water, Soil[5]

[6]

Water Supply,

Water

Pollution,

Soil[7][8]

Water

Pollution,

Water Supply,

Soil[9][10]

Metabolites

Explicitly lists

Desethylatraz

ine,

Desisopropyl

atrazine, 2-

Hydroxyatrazi

ne, etc.[1]

General

"Pesticides"

and "Triazine

Pesticides"

categories[3]

[11]

"Pesticides"

category,

specific

analytes may

vary by

study[5]

"Pesticides"

and

"Organonitrog

en

Pesticides"

categories[7]

"Pesticides/H

erbicides"

category[12]

Reporting

Detailed PDF

reports with

statistical

analysis and

z-scores

publicly

available[1][2]

Comprehensi

ve

confidential

reports with

method

comparisons[

3][4]

PDF reports

available

through

online

portal[5]

Final reports

with

performance

evaluation[13

][14]

PT reports

with

corrective

action

guidance[10]

[12]

Accreditation
ISO/IEC

17043[1]

ISO/IEC

17043[3]
ISO 17043[5]

ISO 17043,

NELAC[7]

ISO 17043,

TNI[9]

Experimental Protocols
Proficiency testing providers typically do not prescribe a single analytical method. Instead, they

provide the test material with a certified concentration and participating laboratories are

expected to use their own validated methods. The performance is then assessed against the

known value. Common analytical techniques employed by laboratories participating in these

schemes for atrazine and its metabolites include:
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Gas Chromatography-Mass Spectrometry (GC-MS)

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

The choice of method, including sample preparation steps like Solid Phase Extraction (SPE), is

at the discretion of the participating laboratory and is often reflected in the final report's method

comparison section.

Visualizing the Proficiency Testing Workflow
The following diagram illustrates a typical workflow for participating in a proficiency testing

scheme for atrazine and its metabolites.

PT Scheme Provider Participating Laboratory

Sample Preparation
(Atrazine & Metabolites in Matrix) Sample Distribution Receive PT Sample

Statistical Analysis
(Z-Scores) Final Report Generation Review Performance Report

Sample Analysis
(e.g., LC-MS/MS)

Submit Results

Implement Corrective Actions

Click to download full resolution via product page

A typical workflow for proficiency testing schemes.

Logical Framework for Selecting a PT Scheme
Choosing the right proficiency testing scheme is a critical decision for any laboratory. The

following diagram outlines the key considerations in this process.
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Start: Need for PT

Define Laboratory Needs
(Analytes, Matrices, Frequency)

Research Accredited PT Providers

Compare Scheme Details
(Scope, Cost, Reporting)

Select Appropriate PT Scheme

Enroll in Scheme

Decision

Participate and Report

End: Performance Assessed

Click to download full resolution via product page

Decision-making process for selecting a PT scheme.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15561836?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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